5,7-dimethyl-3-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyrimidine

• IUPAC Name: 5,7-dimethyl-3-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyrimidine
• InChI: InChI=1S/C8H7F3N4/c1-4-3-5(2)15-6(8(9,10)11)13-14-7(15)12-4/h3H,1-2H3
• InChI Key: CIRCNGKHQRXOHD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC2=NN=C(N12)C(F)(F)F)C
• Molecular Formula: C8H7F3N4
• Molecular Weight: 216.16 g/mol

Description

5,7-Dimethyl-3-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyrimidine is a heterocyclic compound that belongs to the class of triazolopyrimidines. These compounds are known for their diverse biological activities and are often used in medicinal chemistry for drug development. The presence of nitrogen atoms in the ring structure makes them highly reactive and versatile in various chemical reactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

One of the common methods for synthesizing 5,7-dimethyl-3-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyrimidine involves the use of enaminonitriles and benzohydrazides under microwave irradiation. This catalyst-free and additive-free method is eco-friendly and efficient, yielding the target compound in good-to-excellent yields . The reaction involves a transamidation mechanism followed by nucleophilic addition with nitrile and subsequent condensation .

Industrial Production Methods

Industrial production methods for this compound typically involve large-scale microwave-assisted synthesis due to its efficiency and scalability. The reaction conditions are optimized to ensure high yields and purity of the final product. The use of microwave irradiation significantly reduces reaction times and energy consumption, making it a preferred method for industrial applications .

Chemical Reactions Analysis

Types of Reactions

5,7-Dimethyl-3-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyrimidine undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the trifluoromethyl group can be replaced by other nucleophiles under suitable conditions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate.

Reduction: Sodium borohydride, lithium aluminum hydride.

Substitution: Various nucleophiles depending on the desired substitution product.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield corresponding oxides, while reduction can produce alcohols or amines. Substitution reactions can yield a wide range of derivatives depending on the nucleophile used .

Scientific Research Applications

5,7-Dimethyl-3-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyrimidine has numerous applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex heterocyclic compounds.

Biology: Studied for its potential as an enzyme inhibitor and its interactions with various biological targets.

Medicine: Investigated for its potential therapeutic applications, including as an anticancer, antifungal, and antibacterial agent.

Industry: Utilized in the development of new materials with specific properties, such as high thermal stability and resistance to degradation.

Mechanism of Action

The mechanism of action of 5,7-dimethyl-3-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyrimidine involves its interaction with specific molecular targets and pathways. The compound can act as an enzyme inhibitor, binding to the active site of enzymes and preventing their normal function. This inhibition can lead to various biological effects, such as the suppression of cell proliferation in cancer cells or the inhibition of microbial growth .

Comparison with Similar Compounds

Similar Compounds

1,2,4-Triazolo[1,5-a]pyridine: Similar structure but with different substituents, exhibiting different biological activities.

1,2,4-Triazolo[3,4-b][1,3,4]thiadiazine: Contains a thiadiazine ring fused with a triazole ring, showing diverse pharmacological activities.

3-(Trifluoromethyl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine: Another triazolopyrimidine derivative with different substituents and biological properties.

Uniqueness

5,7-Dimethyl-3-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyrimidine is unique due to its specific substituents, which confer distinct chemical and biological properties. The presence of the trifluoromethyl group enhances its lipophilicity and metabolic stability, making it a valuable compound for drug development and other applications .